Cas no 1231244-54-4 (4-(3-Chlorophenyl)pyrimidine-2-thiol)

• Product Name: 4-(3-Chlorophenyl)pyrimidine-2-thiol
• CAS No: 1231244-54-4
• MF: C₁₀H₇ClN₂S
• MW: 222.693979501724
• CID: 1214560
• Update Time: 2025-06-13

4-(3-Chlorophenyl)pyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 6-(3-chlorophenyl)-1h-pyrimidine-2-thione
• 4-(3-Chlorophenyl)pyrimidine-2-thiol

• Inchi： 1S/C10H7ClN2S/c11-8-3-1-2-7(6-8)9-4-5-12-10(14)13-9/h1-6H,(H,12,13,14)
• InChI Key： UEDKERUVKVJBIP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC=NC(N1)=S

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Additional information on 4-(3-Chlorophenyl)pyrimidine-2-thiol

Recent Advances in the Study of 4-(3-Chlorophenyl)pyrimidine-2-thiol (CAS: 1231244-54-4) in Chemical Biology and Pharmaceutical Research

4-(3-Chlorophenyl)pyrimidine-2-thiol (CAS: 1231244-54-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by a pyrimidine core substituted with a thiol group and a 3-chlorophenyl moiety, exhibits unique chemical properties that make it a promising scaffold for the development of novel therapeutic agents. Recent studies have explored its role as a kinase inhibitor, antimicrobial agent, and modulator of various biological pathways, highlighting its versatility in pharmaceutical research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 4-(3-Chlorophenyl)pyrimidine-2-thiol on a panel of protein kinases implicated in cancer progression. The compound demonstrated selective inhibition of certain tyrosine kinases, with IC50 values in the low micromolar range. Molecular docking studies revealed that the thiol group and chlorophenyl moiety play critical roles in binding to the ATP-binding site of the target kinases, suggesting potential for further optimization to enhance potency and selectivity.

Another notable application of 4-(3-Chlorophenyl)pyrimidine-2-thiol lies in its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action involves disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays. These findings position it as a candidate for the development of new antibiotics to address the growing threat of antimicrobial resistance.

Beyond its direct therapeutic applications, 4-(3-Chlorophenyl)pyrimidine-2-thiol has also been employed as a building block in the synthesis of more complex pharmaceutical compounds. Researchers have utilized its reactive thiol group for conjugation with other pharmacophores, creating hybrid molecules with enhanced biological activity. For instance, a 2024 patent application describes its use in the synthesis of dual-acting anti-inflammatory and anticancer agents, showcasing the compound's versatility in drug design.

Despite these promising developments, challenges remain in the clinical translation of 4-(3-Chlorophenyl)pyrimidine-2-thiol-based therapeutics. Current research efforts are focused on improving its pharmacokinetic properties, particularly its metabolic stability and oral bioavailability. Recent advances in formulation technologies, such as nanoparticle encapsulation and prodrug approaches, show potential in overcoming these limitations and bringing this compound closer to clinical applications.